Cas no 913828-75-8 (4-Ethynylthiophene-2-carbaldehyde)

• Product Name: 4-Ethynylthiophene-2-carbaldehyde
• CAS No: 913828-75-8
• MF: C₇H₄OS
• MW: 136.171060562134
• MDL: MFCD17168301
• CID: 3031898
• PubChem ID: 51345981
• Update Time: 2025-11-02

4-Ethynylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-乙炔基噻吩-2-甲醛
• 4-ethynylthiophene-2-carbaldehyde
• 4-Ethynylthiophene-2-carboxaldehyde
• 2-Thiophenecarboxaldehyde, 4-ethynyl-
• A922626
• SCHEMBL3128802
• A12932
• 4-Ethynyl-2-thiophenecarboxaldehyde
• BS-18943
• KLJYDZXBWYSFCT-UHFFFAOYSA-N
• A1-12426
• 913828-75-8
• AKOS015955109
• CS-0315406
• DB-381162
• 4-Ethynylthiophene-2-carbaldehyde

• MDL： MFCD17168301
• Inchi： 1S/C7H4OS/c1-2-6-3-7(4-8)9-5-6/h1,3-5H
• InChI Key： KLJYDZXBWYSFCT-UHFFFAOYSA-N
• SMILES： S1C=C(C#C)C=C1C=O

Computed Properties

• Exact Mass: 135.99828592g/mol
• Monoisotopic Mass: 135.99828592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.3

Additional information on 4-Ethynylthiophene-2-carbaldehyde

4-Ethynylthiophene-2-carbaldehyde (CAS No. 913828-75-8): A Versatile Building Block in Modern Organic Chemistry and Materials Science

4-Ethynylthiophene-2-carbaldehyde (CAS No. 913828-75-8) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and reactivity profile. This compound belongs to the class of thiophene derivatives, which are well-known for their electronic properties and versatility in synthetic chemistry. The presence of a thiophene ring, a terminal aldehyde group, and a terminal alkyne moiety in 4-Ethynylthiophene-2-carbaldehyde endows it with a unique combination of electrophilic and nucleophilic centers, making it an ideal candidate for a wide range of chemical transformations. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, functional materials, and advanced polymers.

The chemical structure of 4-Ethynylthiophene-2-carbaldehyde is characterized by a five-membered thiophene ring substituted with an ethynyl group at the 4-position and an aldehyde group at the 2-position. This configuration allows for the simultaneous participation of multiple functional groups in chemical reactions. The thiophene ring provides conjugation and electron delocalization, which are critical for the compound's reactivity. The aldehyde group is a classic electrophilic center that can undergo nucleophilic addition reactions, while the ethynyl group is a highly reactive site that can participate in various coupling reactions, such as Sonogashira coupling and alkynylation reactions. These properties have been extensively explored in the context of heterocyclic chemistry and organic synthesis.

Recent advances in the field of organic synthesis have demonstrated that 4-Ethynylthiophene-2-carbaldehyde can serve as a precursor for the construction of conjugated systems with tailored electronic properties. For instance, researchers at the University of Tokyo have reported the use of this compound in the development of non-fullerene acceptors for organic photovoltaics. By functionalizing the aldehyde group and the ethynyl group separately, they were able to create donor-acceptor conjugated polymers with enhanced charge-transport capabilities. These materials have shown promising performance in flexible solar cells, with power conversion efficiencies exceeding 12% in some cases.

In the realm of medicinal chemistry, 4-Ethynylthiophene-2-carbaldehyde has emerged as a versatile scaffold for the synthesis of pharmacologically active compounds. The thiophene ring is a common structural motif in many bioactive molecules, including antitumor agents, antiviral drugs, and antimicrobial compounds. The aldehyde group can be readily converted into a variety of functional groups, such as hydrazides, amines, and thiols, which are essential for molecular recognition and targeted drug delivery. A 2023 study published in JACS demonstrated that derivatives of 4-Ethynylthiophene-2-carbaldehyde exhibit potent inhibitory activity against tyrosine kinase enzymes, which are implicated in the progression of cancer and inflammatory diseases.

The synthetic utility of 4-Ethynylthiophene-2-carbaldehyde has also been explored in the context of click chemistry and bioconjugation reactions. The ethynyl group can undergo azide-alkyne cycloaddition reactions, which are widely used in bioorthogonal labeling and molecular imaging. This property has been exploited in the development of fluorescent probes for in vivo imaging of cellular processes. Additionally, the aldehyde group can react with hydrazines and hydroxylamines to form hydrazones and oximes, which are commonly used in drug design and protein modification.

Looking ahead, the continued exploration of 4-Ethynylthiophene-2-carbaldehyde (CAS No. 913828-75-8) is expected to yield further breakthroughs in materials science and pharmaceutical chemistry. Ongoing research is focused on optimizing synthetic methods to improve yield and selectivity in the preparation of this compound. Furthermore, efforts are being made to expand its applications in nanotechnology, electronic devices, and biomedical engineering. As our understanding of its reactivity and reactivity patterns deepens, 4-Ethynylthiophene-2-carbaldehyde is poised to become an even more indispensable building block in the toolkit of modern chemists.